Cas no 1797641-00-9 (5-cyclopropyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide
• CAS No: 1797641-00-9
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5372300
• Update Time: 2025-08-05

5-cyclopropyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-N-[4-(3-methoxy-1-pyrrolidinyl)phenyl]-3-isoxazolecarboxamide
• 5-cyclopropyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C18H21N3O3/c1-23-15-8-9-21(11-15)14-6-4-13(5-7-14)19-18(22)16-10-17(24-20-16)12-2-3-12/h4-7,10,12,15H,2-3,8-9,11H2,1H3,(H,19,22)
• InChI Key： BGYZZXZUPZBSOG-UHFFFAOYSA-N
• SMILES： O1C(C2CC2)=CC(C(NC2=CC=C(N3CCC(OC)C3)C=C2)=O)=N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.1±45.0 °C(Predicted)
• pka: 10.85±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-cyclopropyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide

Introduction to Compound with CAS No. 1797641-00-9 and Its Applications in Chemical Biology

The compound with the CAS number 1797641-00-9 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 5-cyclopropyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide, provides a detailed insight into its structural framework and potential biological activities. This introduction aims to explore the compound's chemical properties, biological significance, and recent applications in the development of novel therapeutic agents.

At the core of this compound's structure is a heterocyclic system composed of an oxazole ring, which is known for its presence in numerous bioactive molecules. The oxazole ring is flanked by a cyclopropyl group and an amide moiety, both of which contribute to the molecule's overall physicochemical properties. The presence of a phenyl ring substituted with a 3-methoxypyrrolidin-1-yl group further enhances its complexity and potential for interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the oxazole ring, phenyl ring, and pyrrolidinyl group creates a multifaceted structure that can interact with various biological receptors and enzymes. Recent studies have highlighted the importance of such multifunctional scaffolds in developing drugs that can modulate multiple pathways simultaneously, thereby increasing their therapeutic efficacy.

In particular, the amide group in the compound's structure plays a crucial role in its biological activity. Amides are well-known for their ability to form hydrogen bonds, which can be critical for binding to biological targets. The specific positioning of the amide group in this compound suggests that it may have the potential to interact with proteins and enzymes in a manner that could lead to therapeutic benefits.

The cyclopropyl group is another notable feature of this molecule. Cyclopropyl groups are often incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. In this compound, the cyclopropyl group is attached to the oxazole ring, which may contribute to its overall stability and bioavailability.

Recent research has also explored the pharmacological properties of this compound. Studies have indicated that it may have inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For instance, preliminary data suggest that it may interfere with the activity of enzymes involved in inflammation and pain signaling. These findings make it an attractive candidate for further investigation as a potential therapeutic agent.

The phenyl ring substituted with a 3-methoxypyrrolidin-1-yl group adds another layer of complexity to this molecule. This substitution pattern has been observed in several bioactive compounds and is known to enhance binding interactions with biological targets. The methoxy group in particular can influence the electronic properties of the phenyl ring, potentially altering its affinity for specific receptors or enzymes.

One of the most exciting aspects of this compound is its potential for further derivatization. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility makes it an ideal candidate for structure-activity relationship (SAR) studies, where small changes in its structure can be systematically evaluated to optimize its therapeutic potential.

In conclusion, the compound with CAS number 1797641-00-9, named 5-cyclopropyl-N-[4-(3-methoxypyrrolidin-1-yl)phenyl]-1,2-oxazole-3-carboxamide, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for contributing to advancements in chemical biology and drug discovery.